Cas no 10271-91-7 (2-(1,2-thiazol-3-yl)acetic acid)
10271-91-7 structure
Product Name:2-(1,2-thiazol-3-yl)acetic acid
CAS No:10271-91-7
MF:C5H5NO2S
MW:143.163699865341
CID:118494
PubChem ID:19979750
Update Time:2025-04-18
2-(1,2-thiazol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiazoleaceticacid
- 2-(1,2-thiazol-3-yl)acetic acid
- 2-(Isothiazol-3-yl)acetic acid
- 3-Carboxymethyl-isothiazol
- isothiazol-3-yl-acetic acid
- Isothiazol-3-ylessigsaeure
- Isothiazolyl-(3)-essigsaeure
- (1,2-Thiazol-3-yl)acetic acid
- 10271-91-7
- Z1198313566
- AKOS006309280
- EN300-1137819
- SCHEMBL9784194
- 3-Isothiazoleacetic acid
- DTXSID00601632
-
- Inchi: 1S/C5H5NO2S/c7-5(8)3-4-1-2-9-6-4/h1-2H,3H2,(H,7,8)
- InChI Key: OHEYDQQAGOMBJA-UHFFFAOYSA-N
- SMILES: S1C=CC(CC(=O)O)=N1
Computed Properties
- Exact Mass: 143.00400
- Monoisotopic Mass: 143.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 78.43000
- LogP: 0.77020
2-(1,2-thiazol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137819-0.05g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 0.05g |
$273.0 | 2023-10-26 | |
| Enamine | EN300-1137819-0.1g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 0.1g |
$407.0 | 2023-10-26 | |
| Enamine | EN300-1137819-0.25g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1137819-0.5g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 0.5g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1137819-1.0g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 1.0g |
$1172.0 | 2023-07-10 | |
| Enamine | EN300-1137819-2.5g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 2.5g |
$2295.0 | 2023-10-26 | |
| Enamine | EN300-1137819-5.0g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 5.0g |
$3396.0 | 2023-07-10 | |
| Enamine | EN300-1137819-10.0g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 10.0g |
$5037.0 | 2023-07-10 | |
| Enamine | EN300-1137819-1g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 1g |
$1172.0 | 2023-10-26 | |
| Enamine | EN300-1137819-5g |
2-(1,2-thiazol-3-yl)acetic acid |
10271-91-7 | 95% | 5g |
$3396.0 | 2023-10-26 |
2-(1,2-thiazol-3-yl)acetic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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